5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole

• IUPAC Name: 4-[5-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole
• InChI: InChI=1S/C23H20N4O3S/c1-31(28,29)27-21(15-20(24-27)22-13-8-14-30-22)19-16-26(18-11-6-3-7-12-18)25-23(19)17-9-4-2-5-10-17/h2-14,16,21H,15H2,1H3
• InChI Key: HHNSVAPYDBRCDE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C(CC(=N1)C2=CC=CO2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol
• CAS No.: 876942-74-4

Description

5-(Furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a bipyrazole derivative featuring a furan-2-yl substituent, two phenyl groups, and a methylsulfonyl moiety. This article compares its structural, synthetic, and physicochemical properties with analogous bipyrazole derivatives reported in recent literature.

Biological Activity

The compound 5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a pyrazole derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{18}\text{N}_4\text{O}_2\text{S}$$

Pharmacological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antioxidant Activity : The presence of the furan ring contributes to its ability to scavenge free radicals, thus protecting cells from oxidative stress.
• Antimicrobial Properties : Studies have shown effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.
• Anti-inflammatory Effects : The compound has been noted for its ability to inhibit inflammatory mediators, suggesting applications in treating inflammatory diseases.
• Anticancer Potential : Preliminary studies indicate that it may induce apoptosis in cancer cells through various pathways.

The mechanisms underlying these activities are multifaceted:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in inflammation and cancer progression.
• Modulation of Signal Transduction Pathways : It interacts with pathways such as NF-kB and MAPK, which are crucial for cell survival and proliferation.

Case Studies and Research Findings

Study	Findings
Bhat et al. (2018)	Demonstrated significant antioxidant activity in vitro with IC50 values comparable to standard antioxidants.
He et al. (2020)	Reported antimicrobial activity against Staphylococcus aureus and E. coli with minimum inhibitory concentrations (MIC) below 100 µg/mL.
Gioiello et al. (2019)	Found that the compound induced apoptosis in human cancer cell lines via caspase activation.

Safety and Toxicology

Despite its promising activities, safety assessments are crucial:

• Mutagenicity Tests : Initial screenings suggest low mutagenic potential; however, comprehensive studies are necessary to confirm safety profiles.
• Cytotoxicity : Evaluations on normal cell lines indicate a favorable therapeutic index compared to cancer cells.

Comparison with Similar Compounds

Structural Analogues

The target compound shares a 3,4-dihydro-1'H,2H-3,4'-bipyrazole core with several analogues, differing primarily in substituents (Table 1). Key structural variations include:

• Carboxamide Derivatives : Compounds 6a–j in feature carboxamide (-CONH2) groups at position 2, with aryl substituents (e.g., methoxy, dimethoxy, or trimethoxy phenyl) at position 5. These lack the methylsulfonyl group but share the bipyrazole core .
• Thiazole Derivatives : and describe thiazole-linked bipyrazoles. Compound 3a () includes a methylsulfonylphenyl-thiazole moiety, highlighting the impact of sulfur-containing groups on solubility and bioactivity .
• Triazole/Tetrazole Hybrids : introduces a furan-2-yl-containing bipyrazole hybridized with tetrazole, demonstrating enhanced antimicrobial activity compared to simpler derivatives .

Table 1: Structural Comparison of Bipyrazole Derivatives

Compound ID	Substituents (Positions)	Key Functional Groups	Reference
Target Compound	5-(Furan-2-yl), 2-(methylsulfonyl)	Methylsulfonyl, Furan	-
6d ()	5-(2,4-Dimethoxyphenyl), 2-carboxamide	Carboxamide, Methoxy
3a ()	4-(Methylsulfonylphenyl), thiazole	Methylsulfonyl, Thiazole
9h ()	5-(Furan-2-yl), tetrazole	Tetrazole, Furan

Physicochemical Properties

The methylsulfonyl group significantly impacts properties:

• Melting Points : Carboxamide derivatives () exhibit higher MPs (200–220°C) due to hydrogen bonding, whereas methylsulfonyl derivatives (e.g., 3a: 178–179°C) have lower MPs due to reduced polarity .
• Molecular Weight : The target compound’s molecular weight (~470 g/mol) exceeds carboxamide analogues (~400–430 g/mol), influencing pharmacokinetics .
• Solubility : Methylsulfonyl groups enhance water solubility compared to methoxy or phenyl substituents, as seen in .

Table 3: Physicochemical Properties

Compound ID	MP (°C)	Molecular Weight (g/mol)	Solubility Trends	Reference
6d ()	208–210	~430	Low in water
3a ()	178–179	493.59	Moderate
Target Compound	-	~470	Moderate	-